2-(3-bromo-4-methoxyphenoxy)ethan-1-amine hydrochloride
Overview
Description
2-(3-bromo-4-methoxyphenoxy)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C9H13BrClNO2 and its molecular weight is 282.6. The purity is usually 95.
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Preparation Methods
Industrial Production Methods
In industrial settings, the production of 2-(3-bromo-4-methoxyphenoxy)ethan-1-amine hydrochloride often involves large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
2-(3-bromo-4-methoxyphenoxy)ethan-1-amine hydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).
Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines.
Scientific Research Applications
2-(3-bromo-4-methoxyphenoxy)ethan-1-amine hydrochloride has a wide range of applications in scientific research, including:
Chemistry: It is used as an intermediate in organic synthesis and as a reagent in various chemical reactions.
Biology: It is used in the study of biological pathways and mechanisms, particularly in the context of neurotransmitter research.
Industry: It is used in the production of specialty chemicals and materials[][1].
Mechanism of Action
The mechanism of action of 2-(3-bromo-4-methoxyphenoxy)ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. It may act as an agonist or antagonist at certain receptors, influencing biological processes such as neurotransmission. The exact molecular targets and pathways can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
- 3-Bromo-4-methoxyphenethylamine
- 4-(2-aminoethyl)-2-bromoanisole
- 2-(3-bromo-4-methoxyphenyl)ethanamine
Properties
CAS No. |
2680536-67-6 |
|---|---|
Molecular Formula |
C9H13BrClNO2 |
Molecular Weight |
282.6 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
